Cas no 923177-08-6 (1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID)

• Product Name: 1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID
• CAS No: 923177-08-6
• Molecular Formula: C₁₁H₁₉NO₃
• Molecular Weight: 213.27346
• MDL: MFCD08445142
• CID: 844564
• PubChem ID: 16228559

1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID Properties

Names and Identifiers

• 1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID
• 1-(2,2-Dimethylpropanoyl)-3-piperidinecarboxylic acid
• Z85893772
• 1-Pivaloylpiperidine-3-carboxylicacid
• LS-06127
• MFCD08445142
• 1-Pivaloylpiperidine-3-carboxylic acid
• 923177-08-6
• SCHEMBL11922963
• CS-0251613
• EN300-55370
• AKOS017258567
• AKOS000130744
• J-502888
• STL261793
• 3-piperidinecarboxylic acid, 1-(2,2-dimethyl-1-oxopropyl)-
• G36899
• ALBB-018685

• MDL： MFCD08445142
• InChIKey： UPRYOSPWSCDFEL-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H19NO3/c1-11(2,3)10(15)12-6-4-5-8(7-12)9(13)14/h8H,4-7H2,1-3H3,(H,13,14)
• SMILES： CC(C)(C)C(=O)N1CCCC(C1)C(=O)O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 213.13649347g/mol
• Heavy Atom Count: 15
• Complexity: 268
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Boiling Point: 383.5±35.0 °C at 760 mmHg
• Melting Point: 179-181 °C
• Flash Point: 138.5±22.3 °C
• Color/Form: NA
• Density: 1.1±0.1 g/cm3